[2-(Diethylamino)ethyl](1,3-thiazol-5-ylmethyl)amine

• Molecular Formula: C10H19N3S
• Molecular Weight: 213.35 g/mol
• IUPAC Name: N',N'-diethyl-N-(1,3-thiazol-5-ylmethyl)ethane-1,2-diamine
• InChI: InChI=1S/C10H19N3S/c1-3-13(4-2)6-5-11-7-10-8-12-9-14-10/h8-9,11H,3-7H2,1-2H3
• InChI Key: WYXKMOOVOAJZPZ-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CCNCC1=CN=CS1

Description

Chemical Structure: The compound features a 1,3-thiazole ring substituted at the 5-position with a methylamine group, which is further functionalized with a 2-(diethylamino)ethyl chain. This structure combines a heterocyclic aromatic system with an aliphatic tertiary amine, imparting both lipophilic and basic properties.

Preparation Methods

The synthesis of 2-(Diethylamino)ethylamine typically involves the reaction of 2-bromo-1-(2,5-dichlorothien-3-yl) ethanone with thiourea and substituted thioamides . The reaction conditions often include the use of solvents such as ethanol or methanol and may require heating to facilitate the reaction. Industrial production methods may involve similar synthetic routes but on a larger scale, with optimized reaction conditions to maximize yield and purity.

Chemical Reactions Analysis

2-(Diethylamino)ethylamine can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The thiazole ring allows for electrophilic and nucleophilic substitution reactions.

Scientific Research Applications

2-(Diethylamino)ethylamine has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex thiazole derivatives.

Biology: The compound is studied for its potential antimicrobial and antifungal properties.

Medicine: Research is ongoing to explore its potential as an anticancer agent due to its ability to inhibit certain cancer cell lines.

Industry: It is used in the development of biocides, fungicides, and dyes.

Mechanism of Action

The mechanism of action of 2-(Diethylamino)ethylamine involves its interaction with specific molecular targets and pathways. For example, its antimicrobial activity may be due to its ability to disrupt bacterial cell membranes or inhibit essential enzymes. In cancer research, it may exert its effects by interfering with cell division and inducing apoptosis in cancer cells .

Comparison with Similar Compounds

Key Characteristics :

• Molecular Formula : Likely $ \text{C}{10}\text{H}{19}\text{N}_3\text{S} $ (inferred from analogues, e.g., ).
• Functional Groups: Thiazole (aromatic), tertiary amine (diethylaminoethyl), and methylene linker.

Comparison with Similar Compounds

The following table summarizes structural and functional differences between the target compound and its analogues:

Compound Name	Molecular Formula	Substituents	Molecular Weight	Key Properties/Applications	Reference
2-(Diethylamino)ethylamine	$ \text{C}{10}\text{H}{19}\text{N}_3\text{S} $	Thiazol-5-ylmethyl + 2-(diethylamino)ethyl	~213.34 g/mol	Hypothesized balance of lipophilicity and solubility; potential intermediate in drug synthesis.
Dimethyl[(1,3-thiazol-5-yl)methyl]amine	$ \text{C}6\text{H}{10}\text{N}_2\text{S} $	Thiazol-5-ylmethyl + dimethylamine	142.22 g/mol	Simpler structure; higher volatility but lower stability due to smaller alkyl groups.
3-(Diethylamino)propylamine	$ \text{C}{11}\text{H}{21}\text{N}_3\text{S} $	Thiazol-5-ylmethyl + 3-(diethylamino)propyl	227.37 g/mol	Increased lipophilicity due to longer alkyl chain; used in synthetic chemistry.
(2-Chloro-thiazol-5-ylmethyl)-ethyl-amine	$ \text{C}6\text{H}9\text{ClN}_2\text{S} $	2-Chloro-thiazol-5-ylmethyl + ethylamine	176.67 g/mol	Chlorine enhances electrophilicity; reactive intermediate in pharmaceuticals.
4-(Benzo[d][1,3]dioxol-5-yl)-5-methylthiazol-2-amine	$ \text{C}{11}\text{H}{10}\text{N}2\text{O}2\text{S} $	Benzodioxol + methyl-thiazol-2-amine	234.27 g/mol	Aromatic groups enhance binding to biological targets (e.g., enzymes).
(2-Ethyl-1,3-thiazol-5-yl)methyl](methyl)amine	$ \text{C}7\text{H}{11}\text{N}_2\text{S} $	2-Ethyl-thiazol-5-ylmethyl + methylamine	155.24 g/mol	Ethyl group increases steric hindrance; may influence receptor interactions.

Key Structural and Functional Insights

Impact of Alkyl Chain Length: Shorter chains (e.g., dimethyl in ) reduce molecular weight and lipophilicity, favoring solubility in polar solvents. Longer chains (e.g., 3-(diethylamino)propyl in ) enhance membrane permeability but may reduce aqueous solubility.

Substituent Effects on Reactivity :

• Electron-withdrawing groups (e.g., Cl in ) increase electrophilicity, making the compound reactive in nucleophilic substitutions.
• Aromatic extensions (e.g., benzodioxol in ) improve π-π stacking with biological targets, enhancing bioactivity.

Biological Relevance: Thiazole derivatives are known for diverse activities, including antiparasitic (), antioxidant (), and antiproliferative effects (). The diethylaminoethyl group in the target compound may confer moderate basicity (pKa ~8–9), influencing its pharmacokinetics.

Synthetic Utility: Compounds like 3-(diethylamino)propylamine () are intermediates in multi-step syntheses, leveraging their amine groups for further functionalization. Chlorinated analogues () serve as precursors for coupling reactions in drug discovery.

Research Findings and Data

• Antimicrobial Potential: Thiadiazole derivatives () exhibit MIC values of 2–8 µg/mL against bacterial strains, highlighting the importance of heterocyclic amines in drug design.
• Solubility Data: Diethylaminoethyl-containing compounds typically have logP values of 1.5–2.5, balancing lipophilicity and solubility for oral bioavailability.

Biological Activity

The compound 2-(Diethylamino)ethylamine is a member of the thiazole family, which has garnered attention due to its diverse biological activities. Thiazoles are known for their pharmacological potential, including antimicrobial, anticancer, and anti-inflammatory properties. This article explores the biological activity of this specific compound, highlighting relevant research findings, case studies, and data tables.

Antimicrobial Activity

Research indicates that thiazole derivatives exhibit significant antimicrobial properties. A study on benzo[d]thiazol-2-amine derivatives demonstrated effective antibacterial activity against both gram-positive and gram-negative bacteria, suggesting that similar compounds may share this property .

Compound	Activity against Gram-positive	Activity against Gram-negative
1	Moderate	Weak
2	Strong	Moderate
3	Weak	Strong

Anticancer Properties

Thiazole compounds have been investigated for their anticancer potential. A recent study highlighted that compounds with structural similarities to 2-(Diethylamino)ethylamine showed promising results in inhibiting cancer cell proliferation. Specifically, compounds were tested for their ability to induce apoptosis in various cancer cell lines.

Case Study:
In vitro assays revealed that a related thiazole compound reduced cell viability in A549 lung cancer cells by approximately 70% at a concentration of 50 µM after 48 hours . This suggests that 2-(Diethylamino)ethylamine may also possess similar anticancer properties.

The mechanism by which thiazole derivatives exert their biological effects often involves interaction with cellular targets such as enzymes or receptors. Molecular docking studies have suggested that these compounds can bind effectively to DNA and certain enzymes, which is crucial for their anticancer activity .

Pharmacokinetics

Understanding the pharmacokinetics of 2-(Diethylamino)ethylamine is essential for evaluating its therapeutic potential. Preliminary studies indicate favorable absorption characteristics in animal models, with bioavailability rates reaching up to 66% .

Q & A

Q. Structural Analysis Focus

• NMR and IR spectroscopy : Identify functional groups (e.g., NH stretches in amines at ~3300 cm⁻¹) and confirm regiochemistry .
• X-ray crystallography : Resolves stereochemical ambiguities; analogous compounds (e.g., COD entry 7119063) show planar thiazole rings with dihedral angles <5° .
• DFT calculations : Compare experimental vibrational spectra with computed data to validate electronic structure .

How is the biological activity of this compound evaluated, and what assays are most relevant?

Q. Biological Research Focus

• Antitumor assays : MTT or SRB assays using cancer cell lines (e.g., HeLa or MCF-7), with IC₅₀ values compared to controls like doxorubicin .
• Enzyme inhibition studies : Kinase or protease inhibition assays (e.g., fluorescence-based) to identify mechanistic targets .
• Dose-response curves : Statistical analysis (e.g., GraphPad Prism) to determine efficacy thresholds and synergies with existing drugs .

How can computational modeling predict binding interactions between this compound and biological targets?

Q. Advanced Methodological Focus

• Molecular docking : Use software like AutoDock Vina to simulate binding to receptors (e.g., kinase ATP-binding sites). Docking poses from analogous compounds (e.g., 9c in ) guide hypothesis generation .
• MD simulations : Analyze stability of ligand-receptor complexes over 100-ns trajectories to validate docking results .
• Pharmacophore mapping : Identify critical interaction points (e.g., hydrogen bonds with thiazole nitrogen) for structure-activity relationship (SAR) studies .

How should researchers address contradictions in reported biological activity data for this compound?

Q. Data Analysis Focus

• Assay variability : Control for differences in cell line viability protocols (e.g., incubation time, serum concentration) .
• Purity verification : Use HPLC (>95% purity) to rule out impurities as confounding factors .
• Meta-analysis : Compare datasets across studies (e.g., PubChem BioAssay data) to identify consensus trends .

What strategies enhance the compound’s stability during storage and in vitro testing?

Q. Practical Research Focus

• Lyophilization : Store as a lyophilized powder under inert gas (N₂/Ar) to prevent oxidation .
• Buffer selection : Use phosphate-buffered saline (PBS) at pH 7.4 to maintain solubility and prevent degradation .
• Light-sensitive handling : Protect from UV exposure, as thiazole derivatives are prone to photodegradation .

How does the compound’s logP value influence its pharmacokinetic properties?

Q. ADME/Tox Focus

• Calculated logP : Use software like MarvinSketch to estimate hydrophobicity (e.g., logP ~2.5 for similar thiazole amines) .
• Permeability assays : Caco-2 cell monolayers predict intestinal absorption; low logP (<3) enhances aqueous solubility but may reduce membrane penetration .

What are the synthetic challenges in scaling up this compound for preclinical studies?

Q. Process Chemistry Focus

• Purification bottlenecks : Replace column chromatography with recrystallization (e.g., ethanol/water) for cost-effective scale-up .
• Toxic intermediates : Replace hazardous reagents (e.g., thiourea) with greener alternatives (e.g., thiosemicarbazide) .

How can researchers leverage structural analogs to infer the compound’s mechanism of action?

Q. Comparative Analysis Focus

• SAR libraries : Synthesize derivatives with modified diethylaminoethyl or thiazole groups to pinpoint bioactive moieties .
• Bioisosteric replacement : Substitute thiazole with oxazole or triazole to assess tolerance for heterocycle variation .